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Compound of Interest

Compound Name: 4-Nitrobenzo-15-crown-5

Cat. No.: B1295475

A Technical Guide to 4-Nitrobenzo-15-crown-5

This document provides a detailed overview of the chemical properties of 4-Nitrobenzo-15-
crown-5, a specialized macrocyclic polyether. It is intended for researchers, scientists, and
professionals in the fields of analytical chemistry, organic synthesis, and drug development.

Core Molecular Data

4-Nitrobenzo-15-crown-5 is a derivative of benzo-15-crown-5, featuring a nitro group (NO2)
attached to the benzene ring. This modification influences its electronic properties and cation-
binding capabilities.

Property Value

Molecular Formula C14H1oNO7[1][2][3][4][5]

Molecular Weight 313.30 g/mol [2]

Appearance Off-white to yellow powder or crystals[1][2][3]
Melting Point 93-97 °C[1][2]

CAS Number 60835-69-0[1][2]
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Experimental Protocols: Cation Binding and
Extraction

The primary application of 4-Nitrobenzo-15-crown-5 lies in its ability to selectively bind
cations, a property leveraged in various experimental settings. A common application is in
solvent extraction of metal ions.

Objective: To selectively extract alkali metal cations from an aqueous solution into an organic
solvent using 4-Nitrobenzo-15-crown-5 as the extracting agent.

Materials:

e 4-Nitrobenzo-15-crown-5

e Aqueous solution containing a mixture of alkali metal salts (e.g., LiCl, NaCl, KCI)
» Organic solvent (e.g., Chloroform)

e Separatory funnel

o Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry
(ICP-MS) for cation concentration analysis

Methodology:
e Preparation of Solutions:
o Prepare a stock solution of 4-Nitrobenzo-15-crown-5 in the organic solvent.

o Prepare an aqueous stock solution containing known concentrations of the alkali metal
salts.

» Extraction Procedure:
o In a separatory funnel, combine equal volumes of the organic and aqueous solutions.

o Shake the funnel vigorously for a predetermined amount of time to ensure thorough mixing
and to allow for the complexation of the cations by the crown ether.
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o Allow the two phases to separate completely.
e Analysis:
o Carefully separate the aqueous and organic layers.

o Analyze the concentration of the metal cations remaining in the aqueous phase using AAS
or ICP-MS.

o The concentration of the extracted cations in the organic phase can be determined by a
mass balance calculation or by back-extraction into a fresh agueous phase followed by
analysis.

o Data Interpretation:

o The distribution ratio (D) for each cation can be calculated to determine the extraction
efficiency and selectivity of 4-Nitrobenzo-15-crown-5.

Visualizing Cation Complexation and Transport

The following diagram illustrates the general mechanism of cation transport across a
membrane facilitated by 4-Nitrobenzo-15-crown-5.
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Caption: Cation transport mechanism via a crown ether carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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